Cas no 2901102-46-1 (2-Bromo-4-fluoro-3'-methoxy-6-methyl-1,1'-biphenyl)

• Product Name: 2-Bromo-4-fluoro-3'-methoxy-6-methyl-1,1'-biphenyl
• CAS No: 2901102-46-1
• MF: C₁₄H₁₂BrFO
• MW: 295.146886825562
• CID: 6796255
• PubChem ID: 171368236
• Update Time: 2025-07-20

2-Bromo-4-fluoro-3'-methoxy-6-methyl-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2901102-46-1
• 2-Bromo-4-fluoro-3'-methoxy-6-methyl-1,1'-biphenyl
• MFCD34762976

• Inchi： 1S/C14H12BrFO/c1-9-6-11(16)8-13(15)14(9)10-4-3-5-12(7-10)17-2/h3-8H,1-2H3
• InChI Key： PWRHIVAIPQBAMZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C)=C1C1C=CC=C(C=1)OC)F

Computed Properties

• Exact Mass: 294.00556g/mol
• Monoisotopic Mass: 294.00556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-Bromo-4-fluoro-3'-methoxy-6-methyl-1,1'-biphenyl

Introduction to 2-Bromo-4-fluoro-3'-methoxy-6-methyl-1,1'-biphenyl (CAS No. 2901102-46-1)

2-Bromo-4-fluoro-3'-methoxy-6-methyl-1,1'-biphenyl, identified by its CAS number 2901102-46-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative, characterized by its bromine, fluoro, methoxy, and methyl substituents, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2-Bromo-4-fluoro-3'-methoxy-6-methyl-1,1'-biphenyl consists of two phenyl rings connected by a methylene bridge, with functional groups strategically positioned to enhance reactivity and selectivity. The presence of a bromine atom at the 2-position and a fluoro group at the 4-position introduces electrophilic and nucleophilic centers, respectively, facilitating diverse chemical transformations. Additionally, the methoxy group at the 3'-position and the methyl group at the 6-position contribute to steric and electronic effects that influence the compound's overall behavior in synthetic pathways.

In recent years, this compound has been extensively studied for its potential applications in drug discovery and development. The biphenyl core is a common motif in many pharmaceuticals due to its ability to form stable scaffolds that can interact with biological targets. Researchers have leveraged the versatility of 2-Bromo-4-fluoro-3'-methoxy-6-methyl-1,1'-biphenyl to design novel molecules with enhanced binding affinity and improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its utility as a building block in constructing heterocyclic frameworks. Heterocycles are integral to many therapeutic agents due to their ability to mimic natural biomolecules and interfere with disease-related pathways. The bromo and fluoro substituents on 2-Bromo-4-fluoro-3'-methoxy-6-methyl-1,1'-biphenyl allow for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions enable the introduction of additional functional groups, thereby expanding the chemical space available for drug design.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in developing next-generation therapeutics. The fluoro group at the 4-position of 2-Bromo-4-fluoro-3'-methoxy-6-methyl-1,1'-biphenyl contributes to metabolic stability, lipophilicity, and receptor binding affinity. This has led to its incorporation into a variety of drug candidates targeting diseases such as cancer, inflammation, and infectious disorders. For instance, fluorinated biphenyl derivatives have shown promise in modulating kinase enzymes, which are often overexpressed in tumor cells.

The methoxy group at the 3'-position also plays a crucial role in modulating the electronic properties of 2-Bromo-4-fluoro-3'-methoxy-6-methyl-1,1'-biphenyl. This substitution can influence both the reactivity of adjacent functional groups and the overall solubility of derived compounds. In particular, methoxy-substituted aromatics are known to exhibit improved oral bioavailability due to their favorable pharmacokinetic properties.

From an agrochemical perspective, 2-Bromo-4-fluoro-3'-methoxy-6-methyl-1,1'-biphenyl has been explored as a precursor in synthesizing novel pesticides and herbicides. The structural features of this compound contribute to its ability to interact with biological targets in pests while maintaining low toxicity to non-target organisms. This aligns with the growing demand for environmentally sustainable agricultural solutions that minimize ecological impact.

The synthesis of 2-Bromo-4-fluoro-3'-methoxy-6-methyl-1,1'-biphenyl typically involves multi-step organic transformations starting from commercially available biphenyl derivatives. Key steps include halogenation reactions to introduce bromine and fluorine atoms, followed by selective methylation and demethylation processes to achieve the desired substitution pattern. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance yield and purity.

In conclusion,2-Bromo-4-fluoro-3'-methoxy-6-methyl-biphenyl (CAS No. 2901102)-46 is a versatile intermediate with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse chemical modifications, making it a valuable tool for researchers seeking to develop innovative bioactive molecules. As our understanding of molecular interactions continues to evolve, this compound is likely to remain at the forefront of drug discovery efforts.